Cas no 2229398-33-6 (1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid)
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
- EN300-1738960
- 2229398-33-6
-
- Inchi: 1S/C10H10O4/c1-6-2-3-14-8(6)10(9(12)13)4-7(11)5-10/h2-3H,4-5H2,1H3,(H,12,13)
- InChI Key: JBXNRKQFXYZMDP-UHFFFAOYSA-N
- SMILES: O1C=CC(C)=C1C1(C(=O)O)CC(C1)=O
Computed Properties
- Exact Mass: 194.05790880g/mol
- Monoisotopic Mass: 194.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 67.5Ų
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1738960-0.05g |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid |
2229398-33-6 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1738960-0.1g |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid |
2229398-33-6 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1738960-0.25g |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid |
2229398-33-6 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1738960-0.5g |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid |
2229398-33-6 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1738960-1.0g |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid |
2229398-33-6 | 1g |
$1557.0 | 2023-05-26 | ||
| Enamine | EN300-1738960-2.5g |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid |
2229398-33-6 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1738960-5.0g |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid |
2229398-33-6 | 5g |
$4517.0 | 2023-05-26 | ||
| Enamine | EN300-1738960-10.0g |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid |
2229398-33-6 | 10g |
$6697.0 | 2023-05-26 | ||
| Enamine | EN300-1738960-1g |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid |
2229398-33-6 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1738960-5g |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid |
2229398-33-6 | 5g |
$4517.0 | 2023-09-20 |
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
Research Brief on 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229398-33-6)
The compound 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229398-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. The presence of both a furan ring and a cyclobutane moiety in its structure makes it a valuable scaffold for the development of novel bioactive compounds. Researchers have successfully employed this compound in the synthesis of potential inhibitors targeting various enzymes, including those involved in inflammatory and metabolic pathways.
One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers demonstrated the compound's efficacy as a precursor in the synthesis of small-molecule inhibitors of protein-protein interactions. The study reported that derivatives of 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid showed promising activity against specific cancer-related targets, with IC50 values in the low micromolar range.
Further investigations into the compound's mechanism of action have revealed its potential as a modulator of cellular signaling pathways. In vitro studies have shown that certain derivatives can selectively inhibit key enzymes in the MAPK pathway, suggesting possible applications in the treatment of inflammatory diseases and certain types of cancer. These findings were corroborated by molecular docking studies, which demonstrated favorable binding interactions with target proteins.
The compound's pharmacokinetic properties have also been the subject of recent research. A 2024 preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profile, revealing favorable characteristics for further drug development. The study noted that the compound exhibits good oral bioavailability and reasonable metabolic stability, making it a promising candidate for further optimization.
From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid and its derivatives. A novel catalytic asymmetric synthesis method published in early 2024 has significantly improved the yield and enantioselectivity of the compound, addressing previous challenges in its large-scale production.
Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that its unique chemical structure could be exploited for the development of prodrugs or as part of drug conjugates, potentially enhancing therapeutic efficacy while minimizing off-target effects.
In conclusion, 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid represents an exciting area of research in chemical biology and medicinal chemistry. Its versatile nature as a synthetic intermediate, combined with its promising biological activity, positions it as a valuable tool for drug discovery efforts. Future research directions will likely focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in various therapeutic areas.
2229398-33-6 (1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)